Cas no 2227782-12-7 ((3R)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid)

• Product Name: (3R)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid
• CAS No: 2227782-12-7
• MF: C₁₁H₁₄FNO₃
• MW: 227.23216676712
• CID: 6110921
• PubChem ID: 165973236
• Update Time: 2025-05-18

(3R)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid
• EN300-1757935
• (3R)-3-[2-(dimethylamino)-5-fluorophenyl]-3-hydroxypropanoic acid
• 2227782-12-7

• Inchi： 1S/C11H14FNO3/c1-13(2)9-4-3-7(12)5-8(9)10(14)6-11(15)16/h3-5,10,14H,6H2,1-2H3,(H,15,16)/t10-/m1/s1
• InChI Key： APOACLFUSSESOZ-SNVBAGLBSA-N
• SMILES： FC1C=CC(=C(C=1)[C@@H](CC(=O)O)O)N(C)C

Computed Properties

• Exact Mass: 227.09577147g/mol
• Monoisotopic Mass: 227.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.8Ų

Additional information on (3R)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid

Introduction to (3R)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic Acid (CAS No. 2227782-12-7)

(3R)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid, with the CAS number 2227782-12-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in drug discovery and development.

The compound belongs to a class of molecules that exhibit promising pharmacological properties, particularly in the realm of central nervous system (CNS) disorders and inflammatory conditions. The presence of a fluorine atom at the 5-position of the phenyl ring and a dimethylamino group at the 2-position contributes to its distinct chemical profile, enhancing its interactions with biological targets.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their improved metabolic stability and binding affinity. The incorporation of a fluorine atom can significantly alter the electronic properties of a molecule, leading to enhanced pharmacological activity. This feature has been extensively explored in the development of novel therapeutic agents, including those targeting neurological disorders.

The structure of (3R)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid also includes a chiral center at the 3-position, which is crucial for its biological activity. The stereochemistry of this compound plays a pivotal role in determining its interactions with biological receptors and enzymes. The (R) configuration at this chiral center has been shown to enhance binding affinity and selectivity, making it an attractive candidate for further pharmacological investigation.

Recent studies have highlighted the potential of this compound as a modulator of neurotransmitter systems. The combination of the dimethylamino group and the hydroxyl group at the 3-position suggests that it may interact with multiple targets, including serotonin receptors and GABAergic systems. These interactions could be exploited for the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

The pharmacokinetic properties of (3R)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid are also of considerable interest. Preliminary studies indicate that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for therapeutic use. Further research is needed to fully characterize its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) parameters.

In addition to its pharmacological potential, this compound has shown promise in preclinical models as an anti-inflammatory agent. The presence of both hydroxyl and amino groups provides multiple sites for interaction with inflammatory pathways. This dual functionality may contribute to its ability to modulate inflammatory responses, making it a candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (3R)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity. Chiral resolution techniques and asymmetric synthesis have been employed to achieve the desired stereochemical configuration at the chiral center.

Ongoing research is focused on exploring the therapeutic potential of this compound in various disease models. Animal studies have demonstrated promising results in terms of efficacy and safety, paving the way for future clinical investigations. The combination of its structural features and observed biological activities makes it a compelling candidate for further development as a novel therapeutic agent.

The chemical properties of (3R)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid, including its solubility, stability, and reactivity, are also being thoroughly investigated. These properties are crucial for determining its formulation as an oral or injectable drug product. Understanding these characteristics will help in optimizing delivery systems and ensuring therapeutic efficacy.

In conclusion, (3R)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid (CAS No. 2227782-12-7) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, combined with promising preclinical results, make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics.